BDP TR carboxylic acid

Specification

• CAS No.: 150152-64-0
• Molecular Formula: C21H15BF2N2O3S
• Molecular Weight: 424.23
• IUPAC Name: 2-[4-(2,2-difluoro-12-thiophen-2-yl-1-aza-3-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-3,5,7,9,11-pentaen-4-yl)phenoxy]acetic acid
• Standard InChI: InChI=1S/C21H15BF2N2O3S/c23-22(24)25-15(12-16-6-10-19(26(16)22)20-2-1-11-30-20)5-9-18(25)14-3-7-17(8-4-14)29-13-21(27)28/h1-12H,13H2,(H,27,28)
• Standard InChI Key: GBWGJJBJMKBGOS-UHFFFAOYSA-N
• SMILES: [B-]1(N2C(=CC=C2C3=CC=CS3)C=C4[N+]1=C(C=C4)C5=CC=C(C=C5)OCC(=O)O)(F)F
• Appearance: Solid powder

Introduction

Chemical Structure and Properties

BDP TR carboxylic acid is characterized by its unique molecular structure that contributes to its excellent fluorescent properties. The compound belongs to the borondipyrromethene (BODIPY) family, which is known for high brightness and photostability.

Molecular Information

BDP TR carboxylic acid has several identifying characteristics that distinguish it from other fluorophores:

Property	Value
Chemical Name	BDP TR carboxylic acid (BODIPY TR carboxylic acid)
CAS Number	150152-64-0
Molecular Formula	C₂₁H₁₅BF₂N₂O₃S
Molecular Weight	424.23 g/mol
IUPAC Name	2-[4-(2,2-difluoro-12-thiophen-2-yl-1-aza-3-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-3,5,7,9,11-pentaen-4-yl)phenoxy]acetic acid
Physical Appearance	Dark colored solid
Solubility	Good in DMF, DMSO

The compound features a boron-dipyrromethene core structure with specific functional groups that enable its distinctive spectral properties and chemical reactivity.

Spectral Properties

The optical properties of BDP TR carboxylic acid make it particularly valuable for fluorescence applications:

Spectral Property	Value
Absorption/Excitation Maximum	589 nm
Emission Maximum	616 nm
Extinction Coefficient (ε)	69,000 M⁻¹cm⁻¹
Fluorescence Quantum Yield	0.9
CF 260	0.15
CF 280	0.19

These spectral characteristics position BDP TR carboxylic acid as an excellent fluorophore for applications requiring detection in the ROX/Texas Red channel range. The high fluorescence quantum yield of 0.9 indicates exceptional brightness, while the significant extinction coefficient demonstrates strong light absorption capacity.

Applications in Research

BDP TR carboxylic acid has diverse applications in scientific research, particularly in fields requiring sensitive fluorescence detection and imaging.

Fluorescence Microscopy and Imaging

The compound's photostability and brightness make it particularly valuable for fluorescence microscopy applications:

• Functions effectively in the ROX/Texas Red channel for cellular imaging

• Offers high photostability, reducing photobleaching during extended imaging sessions

• Provides bright signals due to high quantum yield

• Features significant two-photon cross-section, enabling deeper tissue penetration in two-photon microscopy

Molecular Labeling and Conjugation

The carboxylic acid functional group enables specific chemical reactions for molecular labeling:

• Can be used for labeling alcohols through Steglich esterification

• Serves as a non-conjugated control in experiments where the non-activated carboxy group remains inert

• Enables specific targeting of biomolecules when appropriately conjugated

The carboxylic acid moiety provides a convenient handle for conjugation chemistry, allowing researchers to attach the fluorophore to various biomolecules of interest while maintaining its fluorescent properties.

Fluorescence Polarization Assays

BDP TR carboxylic acid is particularly well-suited for fluorescence polarization applications:

• The moderately hydrophobic nature helps reduce non-specific binding

• Long excited state lifetime increases sensitivity in polarization measurements

• High brightness enables detection of low-abundance analytes

Comparative Analysis with Similar Fluorophores

BDP TR carboxylic acid offers several advantages when compared to other fluorophores in the same spectral range:

Property	BDP TR Carboxylic Acid	Traditional ROX/Texas Red Dyes
Photostability	High	Moderate
Quantum Yield	0.9 (very high)	Variable (typically lower)
Hydrophobicity	Moderate	Often highly hydrophobic
Two-Photon Applications	Suitable (significant cross-section)	Limited
Chemical Stability	High	Variable

The compound represents an improved alternative to traditional ROX/Texas Red dyes, particularly in applications requiring extended imaging periods or high sensitivity.

Parameter	Recommendation
Storage Temperature	-20°C
Storage Duration	24 months after receipt
Light Exposure	Store in the dark; avoid prolonged exposure to light
Additional Precautions	Desiccate

Transportation Guidelines

• Can be transported at room temperature for up to 3 weeks

• Should be protected from light during transportation

• Upon receipt, should be transferred to -20°C storage conditions

Solution Preparation

When preparing stock solutions:

• Good solubility in DMF and DMSO

• For 1 mg of compound, 2.3572 mL solvent yields a 1 mM solution

• For 5 mg of compound, 11.7861 mL solvent yields a 1 mM solution

• For 10 mg of compound, 23.5721 mL solvent yields a 1 mM solution

Proper solution storage is crucial for maintaining compound integrity, with recommendations to use solutions stored at -80°C within 6 months, or within 1 month if stored at -20°C.

Quality Control and Specifications

Quality control measures ensure consistent performance of BDP TR carboxylic acid across batches:

• Typical purity of 95% as determined by ¹H NMR and HPLC-MS analysis

• Absorption and emission spectra verification for each batch

• Testing of solubility properties in common solvents

These quality control steps are essential for ensuring reliable experimental results when using this fluorophore in sensitive research applications.